molecular formula C12H15NO B8476407 3-Cyclopropyl-4-(cyclopropylmethoxy)pyridine

3-Cyclopropyl-4-(cyclopropylmethoxy)pyridine

Cat. No.: B8476407
M. Wt: 189.25 g/mol
InChI Key: YRMDDSNOTGUAQM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Cyclopropyl-4-(cyclopropylmethoxy)pyridine is a useful research compound. Its molecular formula is C12H15NO and its molecular weight is 189.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H15NO

Molecular Weight

189.25 g/mol

IUPAC Name

3-cyclopropyl-4-(cyclopropylmethoxy)pyridine

InChI

InChI=1S/C12H15NO/c1-2-9(1)8-14-12-5-6-13-7-11(12)10-3-4-10/h5-7,9-10H,1-4,8H2

InChI Key

YRMDDSNOTGUAQM-UHFFFAOYSA-N

Canonical SMILES

C1CC1COC2=C(C=NC=C2)C3CC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-Bromo-4-cyclopropylmethoxy-pyridine (Example 42a, 4.1 g, 18.0 mmol) in a mixture of toluene (55 ml) and water (6.5 ml) was added potassium cyclopropyltrifluoroborate (CAN 1065010-87-8, 2.79 g, 18.9 mmol), palladium(II) acetate (80.7 mg, 360 μmol), butyldi-1-adamantylphosphine (CAN 321921-71-5, 193 mg, 539 μmol) and cesium carbonate (14.6 g, 44.9 mmol). The reaction mixture was stirred at 115° C. for 16 h, cooled down to room temperature and filtered through a pad of celite. The filtrate was poured into a separatory funnel, diluted with ethylacetate and extracted with water. The organic phase was collected, dried over sodium sulfate and evaporated down to dryness. The crude was purified by flash chromatography on silica eluting with a heptane/(solution 3% triethylamine in ethylacetate) gradient to yield the title compound (2.67 gr, 78.5%) as a yellow oil. MS (ESI, m/z): 190.3 (M+H+).
Quantity
4.1 g
Type
reactant
Reaction Step One
Quantity
55 mL
Type
solvent
Reaction Step One
Name
Quantity
6.5 mL
Type
solvent
Reaction Step One
Quantity
2.79 g
Type
reactant
Reaction Step Two
Name
cesium carbonate
Quantity
14.6 g
Type
reactant
Reaction Step Two
Quantity
80.7 mg
Type
catalyst
Reaction Step Two
Quantity
193 mg
Type
catalyst
Reaction Step Two
Yield
78.5%

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